Cas no 1043486-77-6 (cyclohexyl 2-{1-[(2,2-dimethylpropanamido)methanethioyl]-3-oxopiperazin-2-yl}acetate)

• Product Name: cyclohexyl 2-{1-[(2,2-dimethylpropanamido)methanethioyl]-3-oxopiperazin-2-yl}acetate
• CAS No: 1043486-77-6
• MF: C₁₈H₂₉N₃O₄S
• MW: 383.505563497543
• CID: 5549910
• Update Time: 2025-05-19

cyclohexyl 2-{1-[(2,2-dimethylpropanamido)methanethioyl]-3-oxopiperazin-2-yl}acetate Chemical and Physical Properties

Names and Identifiers

• cyclohexyl 2-[1-(2,2-dimethylpropanoylcarbamothioyl)-3-oxopiperazin-2-yl]acetate
• cyclohexyl (1-{[(2,2-dimethylpropanoyl)amino]carbonothioyl}-3-oxo-2-piperazinyl)acetate
• 2-Piperazineacetic acid, 1-[[(2,2-dimethyl-1-oxopropyl)amino]thioxomethyl]-3-oxo-, cyclohexyl ester
• cyclohexyl 2-{1-[(2,2-dimethylpropanamido)methanethioyl]-3-oxopiperazin-2-yl}acetate

• Inchi： 1S/C18H29N3O4S/c1-18(2,3)16(24)20-17(26)21-10-9-19-15(23)13(21)11-14(22)25-12-7-5-4-6-8-12/h12-13H,4-11H2,1-3H3,(H,19,23)(H,20,24,26)
• InChI Key： GGGHSNSZYLXEMF-UHFFFAOYSA-N
• SMILES： N1(C(NC(=O)C(C)(C)C)=S)CCNC(=O)C1CC(OC1CCCCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on cyclohexyl 2-{1-[(2,2-dimethylpropanamido)methanethioyl]-3-oxopiperazin-2-yl}acetate

Comprehensive Overview of Cyclohexyl 2-{1-[(2,2-Dimethylpropanamido)Methanethioyl]-3-Oxopiperazin-2-yl}Acetate (CAS No. 1043486-77-6)

The compound cyclohexyl 2-{1-[(2,2-dimethylpropanamido)methanethioyl]-3-oxopiperazin-2-yl}acetate (CAS No. 1043486-77-6) is a highly specialized chemical entity with a unique molecular structure. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in pharmaceutical and agrochemical applications. The presence of both cyclohexyl and 2,2-dimethylpropanamido moieties in its structure contributes to its distinct physicochemical properties, making it a subject of interest in advanced research.

In recent years, the demand for custom synthetic intermediates like cyclohexyl 2-{1-[(2,2-dimethylpropanamido)methanethioyl]-3-oxopiperazin-2-yl}acetate has surged, driven by the growing focus on drug discovery and precision medicine. Researchers are particularly intrigued by its potential role in modulating enzyme inhibition and receptor binding, which are critical mechanisms in the development of novel therapeutics. The compound's CAS No. 1043486-77-6 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documentation.

The synthesis of cyclohexyl 2-{1-[(2,2-dimethylpropanamido)methanethioyl]-3-oxopiperazin-2-yl}acetate involves multi-step organic reactions, including amide coupling and thioester formation. These processes require stringent control over reaction conditions to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards. Its molecular weight and solubility profile further underscore its suitability for various experimental setups.

From an industrial perspective, cyclohexyl 2-{1-[(2,2-dimethylpropanamido)methanethioyl]-3-oxopiperazin-2-yl}acetate is often utilized as a building block in the synthesis of more complex molecules. Its structural flexibility allows for modifications that can enhance bioavailability or target specificity. This aligns with current trends in green chemistry, where efficiency and sustainability are prioritized. Companies specializing in fine chemicals and contract research frequently list this compound in their portfolios, catering to academic and commercial clients alike.

One of the most frequently asked questions about CAS No. 1043486-77-6 revolves around its stability and storage conditions. Proper handling guidelines recommend storing the compound in a cool, dry environment, away from light and moisture, to prevent degradation. Additionally, its compatibility with common organic solvents makes it a practical choice for laboratory applications. Researchers also inquire about its toxicity profile, which underscores the importance of adhering to safety protocols during experimentation.

The rise of computational chemistry and AI-driven drug design has further amplified interest in compounds like cyclohexyl 2-{1-[(2,2-dimethylpropanamido)methanethioyl]-3-oxopiperazin-2-yl}acetate. In silico modeling tools can predict its interactions with biological targets, accelerating the hit-to-lead process. This synergy between wet-lab and dry-lab approaches exemplifies the compound's relevance in modern biomedical research.

In conclusion, cyclohexyl 2-{1-[(2,2-dimethylpropanamido)methanethioyl]-3-oxopiperazin-2-yl}acetate (CAS No. 1043486-77-6) represents a compelling case study in the intersection of organic synthesis and applied chemistry. Its multifaceted applications, coupled with the evolving landscape of life sciences, position it as a valuable asset for researchers and industries alike. As scientific inquiry continues to advance, this compound is poised to play a pivotal role in shaping future innovations.